Cas no 941891-58-3 (1-phenyl-4-3-(pyridin-2-yl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one)

• Product Name: 1-phenyl-4-3-(pyridin-2-yl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one
• CAS No: 941891-58-3
• MF: C₁₇H₁₄N₄O₂
• MW: 306.31866312027
• CID: 5363112
• Update Time: 2025-05-27

1-phenyl-4-3-(pyridin-2-yl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-phenyl-4-(3-pyridin-2-yl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one
• 1-phenyl-4-3-(pyridin-2-yl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one

• Inchi： 1S/C17H14N4O2/c22-15-10-12(11-21(15)13-6-2-1-3-7-13)17-19-16(20-23-17)14-8-4-5-9-18-14/h1-9,12H,10-11H2
• InChI Key： JTQZWBALQPSIPV-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)CC(C2ON=C(C3=NC=CC=C3)N=2)CC1=O

Additional information on 1-phenyl-4-3-(pyridin-2-yl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one

Research Brief on 1-phenyl-4-3-(pyridin-2-yl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one (CAS: 941891-58-3)

The compound 1-phenyl-4-3-(pyridin-2-yl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one (CAS: 941891-58-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the unique structural features of 1-phenyl-4-3-(pyridin-2-yl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one, which combines a pyrrolidin-2-one core with a 1,2,4-oxadiazole moiety and a pyridine ring. This combination is believed to contribute to its diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. Researchers have employed advanced synthetic techniques to optimize the yield and purity of this compound, ensuring its suitability for further preclinical evaluation.

In vitro and in vivo studies have demonstrated that 1-phenyl-4-3-(pyridin-2-yl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one exhibits promising activity against a range of biological targets. For instance, it has shown potent inhibition of specific enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary data indicate that this compound may interfere with bacterial cell wall synthesis, making it a candidate for antimicrobial drug development.

One of the most exciting aspects of this compound is its potential application in oncology. Recent findings suggest that 1-phenyl-4-3-(pyridin-2-yl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one can induce apoptosis in certain cancer cell lines by modulating key signaling pathways. These results have sparked interest in further exploring its mechanism of action and optimizing its pharmacokinetic properties for therapeutic use.

Despite these promising findings, challenges remain in the development of 1-phenyl-4-3-(pyridin-2-yl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one as a drug candidate. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through systematic structure-activity relationship (SAR) studies and formulation optimization. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles.

In conclusion, 1-phenyl-4-3-(pyridin-2-yl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one (CAS: 941891-58-3) represents a promising scaffold for the development of novel therapeutics. Its multifaceted biological activity and structural versatility make it a valuable subject for ongoing research. Future studies should focus on elucidating its precise mechanisms of action, improving its drug-like properties, and evaluating its efficacy in more complex disease models.